Cas no 2645413-50-7 (2-(methyl-d3)pyridin-3,5,6-d3-4-ol)

2-(methyl-d3)pyridin-3,5,6-d3-4-ol structure
2645413-50-7 structure
Product Name:2-(methyl-d3)pyridin-3,5,6-d3-4-ol
CAS No:2645413-50-7
MF:C6H7NO
MW:115.162851572037
CID:6825861
PubChem ID:172402121
Update Time:2025-02-26

2-(methyl-d3)pyridin-3,5,6-d3-4-ol Chemical and Physical Properties

Names and Identifiers

    • CS-24016
    • 2-(methyl-d3)pyridin-3,5,6-d3-4-ol
    • 2645413-50-7
    • Inchi: 1S/C6H7NO/c1-5-4-6(8)2-3-7-5/h2-4H,1H3,(H,7,8)/i1D3,2D,3D,4D
    • InChI Key: KZDSIZCJICMHJW-RLTMCGQMSA-N
    • SMILES: OC1C([2H])=C([2H])N=C(C([2H])([2H])[2H])C=1[2H]

Computed Properties

  • Exact Mass: 115.090424322Da
  • Monoisotopic Mass: 115.090424322Da
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 33.1Ų
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